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An Application Note on the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of

Diallyl Adipate

Introduction
Diallyl adipate (DAA) is the diester of allyl alcohol and adipic acid.[1][2] Its chemical formula is

C12H18O4, and it has a molecular weight of approximately 226.27 g/mol .[3][4] Diallyl adipate
is utilized in the synthesis of polymers and as a plasticizer. Given its applications, there is a

need for robust analytical methods to identify and quantify it in various matrices. Gas

Chromatography-Mass Spectrometry (GC-MS) is a highly effective and widely used technique

for the analysis of semi-volatile organic compounds like diallyl adipate.[5] This method offers

high chromatographic resolution and definitive compound identification based on mass spectra.

[5]

This document provides a detailed protocol for the sample preparation and GC-MS analysis of

Diallyl adipate, intended for researchers, scientists, and professionals in drug development

and quality control.

Principle of the Method
The analysis involves the separation of Diallyl adipate from the sample matrix using gas

chromatography, followed by detection and identification using mass spectrometry. A prepared

sample is injected into the GC, where it is vaporized and transported by an inert carrier gas

through a capillary column.[5] The separation of Diallyl adipate is achieved based on its
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volatility and interaction with the stationary phase of the column.[5] Upon elution from the

column, the analyte enters the mass spectrometer, where it undergoes ionization and

fragmentation. The resulting mass spectrum, which shows a unique fragmentation pattern,

allows for unambiguous identification and quantification of the compound.[5]

Data Presentation
Key properties and analytical parameters for Diallyl adipate are summarized in the tables

below.

Table 1: Physicochemical Properties of Diallyl Adipate

Property Value Reference

IUPAC Name bis(prop-2-enyl) hexanedioate [3][4]

Synonyms
Allyl adipate, Adipic acid, diallyl

ester
[1][2][3]

CAS Number 2998-04-1 [1][2][3]

Molecular Formula C12H18O4 [2][3][4]

Molecular Weight 226.27 g/mol [3]

Monoisotopic Mass 226.120509 Da [3][6]

Boiling Point 149 °C @ 9 mmHg [4]

Appearance
Colorless to Almost Colorless

Clear Liquid
[4]

Table 2: Recommended GC-MS Operating Parameters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Note_Gas_Chromatography_Mass_Spectrometry_GC_MS_Method_for_the_Analysis_of_Diisobutyl_Adipate.pdf
https://www.benchchem.com/pdf/Application_Note_Gas_Chromatography_Mass_Spectrometry_GC_MS_Method_for_the_Analysis_of_Diisobutyl_Adipate.pdf
https://www.benchchem.com/product/b166010?utm_src=pdf-body
https://www.benchchem.com/product/b166010?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-adipate
https://www.alfa-chemistry.com/product/diallyl-adipate-cas-2998-04-1-445930.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2998041&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C12H18O4/c1-3-9-15-11(13)7-5-6-8-12(14)16-10-4-2/h3-4H,1-2,5-10H2
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-adipate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2998041&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C12H18O4/c1-3-9-15-11(13)7-5-6-8-12(14)16-10-4-2/h3-4H,1-2,5-10H2
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-adipate
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C12H18O4/c1-3-9-15-11(13)7-5-6-8-12(14)16-10-4-2/h3-4H,1-2,5-10H2
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-adipate
https://www.alfa-chemistry.com/product/diallyl-adipate-cas-2998-04-1-445930.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-adipate
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-adipate
https://pubchemlite.lcsb.uni.lu/e/compound/18139
https://www.alfa-chemistry.com/product/diallyl-adipate-cas-2998-04-1-445930.html
https://www.alfa-chemistry.com/product/diallyl-adipate-cas-2998-04-1-445930.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Condition

Gas Chromatograph (GC)

Column
DB-5MS (or equivalent), 30 m x 0.25 mm ID,

0.25 µm film thickness[7]

Injection Mode Splitless

Injection Volume 1 µL[8]

Injector Temperature 280 °C

Carrier Gas Helium, constant flow at 1.5 mL/min

Oven Program
Initial 50 °C for 1 min, ramp at 15 °C/min to 300

°C, hold for 5 min[9]

Mass Spectrometer (MS)

Ionization Mode Electron Ionization (EI)

Ion Source Temp. 230 °C

Transfer Line Temp. 280 °C

Electron Energy 70 eV

Mass Scan Range 35 - 400 amu

Table 3: Expected Chromatographic and Spectrometric Data

Analyte
Expected Retention Time
(min)

Key Mass Fragments (m/z)

Diallyl Adipate ~14 - 16
41, 55, 69, 83, 100, 129, 147,

185, 226

Note: The retention time is an approximation and can vary based on the specific instrument,

column condition, and method parameters. Mass fragments are based on typical electron

ionization patterns from the NIST database.[1]
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Experimental Protocols
Reagents and Materials

Diallyl adipate standard

Volatile organic solvents (e.g., Dichloromethane, Hexane, Methanol), HPLC or GC grade[8]

[10]

1.5 mL glass autosampler vials with PTFE-lined caps[8][10]

Micropipettes and tips

Vortex mixer

0.22 µm syringe filters[11]

Standard Solution Preparation
Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Diallyl adipate standard and

dissolve it in 10 mL of a suitable solvent (e.g., Dichloromethane) in a volumetric flask.

Working Standard Solution (10 µg/mL): Dilute the primary stock solution 1:100 with the same

solvent to achieve a final concentration of approximately 10 µg/mL.[8] This concentration

aims for an on-column loading of about 10 ng with a 1 µL injection.[8]

Sample Preparation Protocol
Samples should be prepared in a suitable volatile organic solvent.[8][10] Aqueous samples

are not directly compatible with this GC-MS method.[8]

If the sample is a solid, it must be dissolved in a suitable solvent.[11]

Ensure the final concentration of Diallyl adipate in the solution is within the linear range of

the instrument, ideally around 10 µg/mL.[8]

If the sample contains particulate matter, it must be centrifuged or filtered through a 0.22 µm

filter to prevent blockage of the injection syringe and contamination of the GC inlet and

column.[8][11]
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Transfer the final prepared sample into a 1.5 mL glass autosampler vial for analysis.[8] A

minimum volume of 50 µL is recommended.[8]

GC-MS Analysis
Set up the GC-MS system according to the parameters outlined in Table 2.

Perform a solvent blank injection to ensure the system is free from contaminants.

Inject the prepared standard solution to verify the retention time and mass spectrum of

Diallyl adipate.

Inject the prepared samples for analysis.

Process the acquired data to identify Diallyl adipate based on its retention time and by

comparing its mass spectrum to a reference library spectrum (e.g., NIST).

Visualizations
The following diagrams illustrate the key workflows and relationships in the GC-MS analysis of

Diallyl adipate.
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Caption: Experimental workflow for the GC-MS analysis of Diallyl adipate.
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Caption: Logical relationship of key components in a GC-MS system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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